Cas no 20421-12-9 (Aflatoxin Ex2B1)

• Product Name: Aflatoxin Ex2B1
• CAS No: 20421-12-9
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 1997559
• PubChem ID: 71435886
• Update Time: 2025-04-21

Aflatoxin Ex2B1 Chemical and Physical Properties

Names and Identifiers

• Aflatoxin Ex2B1
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4,8-dimethoxy-
• CHEBI:191494
• DTXSID601112044
• 5,11-dimethoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• Cyclopenta[c]furo[3a(2),2a(2):4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4,8-dimethoxy-
• 20421-12-9
• Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-4,8-dimethoxy-

• Inchi： 1S/C18H16O7/c1-21-10-6-11-15(8-5-12(22-2)24-18(8)23-11)16-14(10)7-3-4-9(19)13(7)17(20)25-16/h6,8,12,18H,3-5H2,1-2H3
• InChI Key： QKCJGDIUSFKBPI-UHFFFAOYSA-N
• SMILES： O1C(CC2C3C4=C(C(=CC=3OC12)OC)C1=C(C(=O)O4)C(CC1)=O)OC

Computed Properties

• Exact Mass: 344.08960285g/mol
• Monoisotopic Mass: 344.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins